Cas no 1170052-22-8 (2-(2-methoxy-5-methylphenyl)amino-N-(1,3-thiazol-2-yl)-1,3-thiazole-4-carboxamide)

• Product Name: 2-(2-methoxy-5-methylphenyl)amino-N-(1,3-thiazol-2-yl)-1,3-thiazole-4-carboxamide
• CAS No: 1170052-22-8
• MF: C₁₅H₁₄N₄O₂S₂
• MW: 346.427259922028
• CID: 5959099
• PubChem ID: 44069625
• Update Time: 2025-10-20

2-(2-methoxy-5-methylphenyl)amino-N-(1,3-thiazol-2-yl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-5-methylphenyl)amino-N-(1,3-thiazol-2-yl)-1,3-thiazole-4-carboxamide
• AKOS024508589
• 2-((2-methoxy-5-methylphenyl)amino)-N-(thiazol-2-yl)thiazole-4-carboxamide
• 2-(2-methoxy-5-methylanilino)-N-(1,3-thiazol-2-yl)-1,3-thiazole-4-carboxamide
• 2-[(2-methoxy-5-methylphenyl)amino]-N-(1,3-thiazol-2-yl)-1,3-thiazole-4-carboxamide
• VU0643302-1
• F5448-0698
• 1170052-22-8

• Inchi： 1S/C15H14N4O2S2/c1-9-3-4-12(21-2)10(7-9)17-15-18-11(8-23-15)13(20)19-14-16-5-6-22-14/h3-8H,1-2H3,(H,17,18)(H,16,19,20)
• InChI Key： AYOTZMCUDXLLNA-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=NC=CS2)=O)N=C1NC1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 346.05581805g/mol
• Monoisotopic Mass: 346.05581805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 2-(2-methoxy-5-methylphenyl)amino-N-(1,3-thiazol-2-yl)-1,3-thiazole-4-carboxamide

Compound CAS No. 1170052-22-8: A Comprehensive Overview of 2-(2-Methoxy-5-Methylphenyl)Amino-N-(1,3-Thiazol-2-Yl)-1,3-Thiazole-4-Carboxamide

The compound CAS No. 1170052-22-8, also known as 2-(2-methoxy-5-methylphenyl)amino-N-(1,3-thiazol-2-yl)-1,3-thiazole-4-carboxamide, is a highly specialized organic compound with a complex structure and diverse applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically featuring thiazole rings, which are known for their unique chemical properties and reactivity. The presence of methoxy and methyl substituents further enhances its functional versatility, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of CAS No. 1170052-22-8 in the field of medicinal chemistry. Researchers have explored its role as a potential drug candidate due to its ability to interact with specific biological targets. For instance, investigations into its antimicrobial properties have shown promising results, particularly against gram-positive bacteria. This is attributed to its ability to disrupt bacterial cell membranes through a mechanism that involves the thiazole ring's electron-deficient nature.

In addition to its antimicrobial activity, CAS No. 1170052-22-8 has been studied for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT pathway. The presence of the methoxy group in the phenyl ring is believed to play a critical role in enhancing the compound's bioavailability and selectivity towards cancer cells.

The synthesis of CAS No. 1170052-22-8 involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The core structure is built using a combination of nucleophilic aromatic substitution and condensation reactions. The introduction of the methoxy and methyl groups is typically achieved through Friedel-Crafts alkylation or acylation methods, depending on the specific conditions required for optimal yields.

From a structural standpoint, CAS No. 1170052-22-8 features two thiazole rings connected by an amino group, with one ring substituted by a methoxy and methyl group on the phenyl moiety. This arrangement creates a molecule with significant steric hindrance and electronic complexity, which are key factors in determining its reactivity and biological activity.

Recent advancements in computational chemistry have allowed researchers to model the behavior of CAS No. 1170052-